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Compound of Interest

Compound Name: 3-(3-Methylphenyl)propan-1-amine

Cat. No.: B010864 Get Quote

An Application Note for the Purification of 3-(3-Methylphenyl)propan-1-amine

Authored by: A Senior Application Scientist
Abstract
This document provides a comprehensive guide for the purification of 3-(3-
Methylphenyl)propan-1-amine (CAS: 104774-85-8), a key intermediate in pharmaceutical

and chemical synthesis. Achieving high purity is critical for downstream applications, requiring

the effective removal of starting materials, reaction by-products, and other contaminants. This

guide details three robust purification protocols: vacuum distillation, crystallization via salt

formation, and flash column chromatography. The rationale behind each technique is

discussed, enabling researchers to select the most appropriate method based on the impurity

profile of their crude material and the desired final purity. Furthermore, this note includes

detailed procedures for purity assessment using modern analytical techniques and essential

safety protocols for handling aromatic amines.

Compound Profile and Physicochemical Properties
3-(3-Methylphenyl)propan-1-amine, also known as 3-(m-Tolyl)propan-1-amine, is a primary

aromatic amine.[1] Its physical and chemical properties are crucial for designing an effective

purification strategy.
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Property Value Source

CAS Number 104774-85-8 [1]

Molecular Formula C₁₀H₁₅N [1][2]

Molecular Weight 149.23 g/mol [1][2]

Boiling Point 238.6 °C at 760 mmHg [2]

Density 0.94 g/cm³ [2]

Flash Point 103 °C [2]

Appearance
Colorless to pale yellow liquid

(Free Base)
General Knowledge

Solubility

Soluble in common organic

solvents (e.g., DCM, EtOAc,

alcohols).

General Knowledge

pKa (Conjugate Acid)
~10 (Estimated for primary

alkylamines)
General Knowledge

Critical Safety and Handling Precautions
Aromatic amines as a chemical class warrant careful handling due to their potential toxicity.[3]

[4] Some are classified as known or suspected carcinogens.[4][5]

Engineering Controls: All handling of 3-(3-Methylphenyl)propan-1-amine should be

conducted in a well-ventilated chemical fume hood.

Personal Protective Equipment (PPE): Wear nitrile gloves (inspect before use), chemical

safety goggles, and a flame-retardant lab coat.[6]

Toxicological Hazards: The primary risk associated with aromatic amines is

methemoglobinemia, which impairs oxygen transport in the blood, leading to symptoms like

cyanosis, headache, and dizziness.[7] Avoid inhalation of vapors, ingestion, and direct skin

contact.[6]
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Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.

Do not allow the product to enter drains.[6]

Overview of the Purification Strategy
The choice of purification method depends heavily on the nature and quantity of impurities

present in the crude product. A preliminary analysis by Thin Layer Chromatography (TLC) or

Gas Chromatography-Mass Spectrometry (GC-MS) is highly recommended to devise the

optimal strategy.
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Crude 3-(3-Methylphenyl)propan-1-amine

Preliminary Purity Assessment (TLC, GC-MS)

Select Purification Method

Protocol 1:
Vacuum Distillation

 Volatile impurities
 with different B.P. 

Protocol 2:
Salt Recrystallization

 Non-basic or
 solid impurities 

Protocol 3:
Flash Chromatography

 Closely related polar
 or isomeric impurities 

Purified Product (>98%)

Final Purity & Characterization
(GC-MS, NMR, HPLC)
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Crude Product Analysis

Main impurity non-volatile
(e.g., catalyst, salts)?

Main impurity non-basic
(e.g., starting material)?

No

Use Vacuum Distillation

Yes

Impurities have similar
polarity/volatility?

No

Use Salt Recrystallization

Yes

No, different
volatility

Use Flash Chromatography

Yes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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